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Compound of Interest

Compound Name: Aflatoxin G2-13C17
CAS No.: 1217462-49-1
Cat. No.: B1514405
. J

Aflatoxins, a group of mycotoxins produced by Aspergillus species, represent a significant
threat to global food safety and public health.[1][2][3] Among these, Aflatoxin G2 (AFG2) is a
known contaminant in a wide range of commodities including cereals, nuts, and spices.[3][4][5]
Its potent toxicity, coupled with stringent regulatory limits in food and feed, necessitates highly
accurate and reliable analytical methods for its detection and quantification.[3][6]

This guide focuses on Aflatoxin G2-13C17, the stable isotope-labeled (SIL) analogue of AFG2.
The incorporation of 3C atoms into the molecule renders it an ideal internal standard for mass
spectrometry-based methods.[6][7] Its utility is rooted in the principle of Isotope Dilution Mass
Spectrometry (IDMS), a definitive analytical technique. In IDMS, a known quantity of the SIL
standard is added to the sample at the beginning of the analytical process. Because the SIL
standard is chemically identical to the native analyte, it experiences the same extraction
inefficiencies, matrix effects, and ionization suppression or enhancement during analysis.[7][8]
By measuring the ratio of the native analyte to the known amount of the SIL standard, one can
calculate the analyte's concentration with exceptional accuracy, effectively nullifying variations
that plague other methods. Fully 3C-labeled standards are often preferred over deuterated
versions to ensure perfect co-elution with the native compound in chromatographic systems.[1]

This document serves as a technical resource for researchers and drug development
professionals, providing a comprehensive overview of Aflatoxin G2-13C17, including its
suppliers, technical specifications, and a detailed protocol for its application in quantitative
analysis.
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Part 1: Supplier Landscape and Commercial
Availability

Aflatoxin G2-13C17 is a specialized analytical standard available from a select number of
reputable suppliers. The product is typically sold as a certified solution in acetonitrile at a
concentration of approximately 0.5 pg/mL. Availability is generally stable, though it is crucial to
verify stock status and lead times with individual suppliers. Due to the toxic nature of aflatoxins,
many suppliers restrict sales to licensed laboratories and qualified research institutions.
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Part 2: Technical Profile and Core Application

The primary and most critical application of Aflatoxin G2-13C17 is as an internal standard for the
guantification of native Aflatoxin G2 via Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS).

Physicochemical Properties
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CAS Number 1217462-49-1 [9][10]
Molecular Formula [13C]17H1407 [9]
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Purity >97-98% [9]
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Storage -20°C [9][13]

Experimental Workflow: Quantification of Aflatoxin G2
by LC-MS/MS

The use of Aflatoxin G2-13C17 in a stable isotope dilution assay (SIDA) is a robust method for
determining AFG2 levels in complex matrices like food products.[14][15] The workflow corrects
for analyte loss during sample preparation and compensates for matrix-induced signal
suppression or enhancement in the MS source.[7][8]
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Caption: Workflow for Aflatoxin G2 quantification using a 13C-labeled internal standard.
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Protocol: Quantification of Aflatoxin G2 in a Grain Matrix

This protocol is a generalized methodology based on established analytical practices.[14][15]
Researchers must validate the method for their specific matrix and instrumentation.

1. Materials and Reagents:

o Aflatoxin G2-13C17 standard solution (~0.5 pg/mL in acetonitrile)
¢ Native Aflatoxin G2 analytical standard

o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic Acid

o Immunoaffinity columns (IAC) specific for aflatoxins B & G[1][3]
e Phosphate-buffered saline (PBS)

e Homogenizer/blender

e Centrifuge

» Vortex mixer

2. Preparation of Standards:

e Prepare a series of calibration standards by diluting the native Aflatoxin G2 standard with
acetonitrile/water.

o Spike each calibration standard (and the blank) with a fixed concentration of the Aflatoxin
G2-13C17 internal standard solution. The final concentration should be chosen to be
comparable to the expected mid-point of the calibration curve.

3. Sample Preparation and Extraction:
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Weigh 25 g of the homogenized grain sample into a blender jar.

Add a precise volume of the Aflatoxin G2-13C17 internal standard solution. The amount added
should yield a response that is easily detectable and within the linear range of the
instrument.

Add 100 mL of an extraction solvent (e.g., 80:20 methanol:water, v/v).
Blend at high speed for 2-3 minutes.
Filter the extract through fluted filter paper.

Dilute a portion of the filtrate with PBS to reduce the methanol concentration to <10%, as
required by the immunoaffinity column manufacturer.

. Immunoaffinity Column (IAC) Cleanup:

Pass the diluted extract through the IAC at a slow, steady flow rate (e.g., 1-2 mL/min). The
antibodies in the column will bind aflatoxins (both native and 13C-labeled).

Wash the column with water to remove matrix interferences.
Elute the aflatoxins from the column using methanol. Collect the eluate.
Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of mobile phase (e.g., 500 pL) for LC-MS/MS
analysis.

. LC-MS/MS Analysis:

Chromatography: Use a C18 reverse-phase column. A typical mobile phase would be a
gradient of water and methanol/acetonitrile, both containing a small amount of formic acid to
improve ionization.

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization
(ESI+) mode. Monitor at least two Multiple Reaction Monitoring (MRM) transitions for both
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native Aflatoxin G2 and Aflatoxin G2-13C17 to ensure identity confirmation and accurate
quantification.

o Example Transition for AFG2: Q1 -> Q3 (e.g., m/z 331.1 -> 245.1)

o Example Transition for 13C17-AFG2: Q1 -> Q3 (e.g., m/z 348.1 -> 259.1) (Note: Exact m/z
values must be optimized on the specific instrument used).

6. Data Analysis:

o Generate a calibration curve by plotting the ratio of the peak area of the native AFG2 to the
peak area of the 13C17-AFG2 internal standard against the concentration of the native AFG2.

o Calculate the same peak area ratio for the prepared samples.

o Determine the concentration of Aflatoxin G2 in the samples by interpolating their peak area
ratios from the calibration curve.

Part 3: Quality Control and Safe Handling
Quality Assurance and Certification

For regulatory and research applications, using a certified analytical standard is paramount.
Look for suppliers that provide a Certificate of Analysis (CoA) detailing the product's identity,
purity (both chemical and isotopic), and concentration with associated uncertainty.[11]
Standards produced under ISO Guide 34 and ISO/IEC 17025 accreditation provide the highest
level of trust and traceability.[9]

Safety and Handling Protocol

Aflatoxins are potent toxins and carcinogens.[2][5] Aflatoxin G2-13C17, while used in minute
guantities, must be handled with extreme care in a controlled laboratory environment. The
acetonitrile solvent is also hazardous.

1. Personal Protective Equipment (PPE):
o Wear a lab coat, nitrile gloves, and safety glasses with side shields at all times.

2. Handling:
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Conduct all work with aflatoxin standards, especially neat materials or during dilutions, within
a certified chemical fume hood to prevent inhalation of aerosols or dust.

Use dedicated analytical balances and equipment.

. Storage:
Store the standard solution at -20°C in its original vial to ensure stability.[9][13]
Keep vials tightly sealed and protected from light.

. Spills and Decontamination:

Prepare a fresh decontamination solution (e.g., a 5% sodium hypochlorite solution) before
starting work.

In case of a spill, cover the area with absorbent material, apply the decontamination solution,
and allow a contact time of at least 30 minutes before cleaning.

. Disposal:

All contaminated materials (gloves, pipette tips, vials, etc.) must be treated as hazardous
waste. Decontaminate with sodium hypochlorite solution before placing in a designated
hazardous waste container for incineration.
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Caption: A simplified safety workflow for handling Aflatoxin-13C standards.

Conclusion

Aflatoxin G2-13C17 is an indispensable tool for any laboratory engaged in the high-sensitivity
analysis of mycotoxins. Its role as an internal standard in isotope dilution mass spectrometry
provides a level of accuracy and reliability that is essential for food safety monitoring,
toxicological research, and regulatory enforcement. By understanding the supplier landscape,
the technical application, and the stringent safety protocols required, researchers can
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confidently integrate this standard into their analytical workflows, contributing to more robust
and defensible scientific outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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